3-Amino-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile

• Molecular Formula: C13H6F3N3S2
• Molecular Weight: 325.3 g/mol
• IUPAC Name: 3-amino-6-thiophen-2-yl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile
• InChI: InChI=1S/C13H6F3N3S2/c14-13(15,16)6-4-7(8-2-1-3-20-8)19-12-10(6)11(18)9(5-17)21-12/h1-4H,18H2
• InChI Key: IIZMCYUXZYKWKG-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C2=NC3=C(C(=C2)C(F)(F)F)C(=C(S3)C#N)N

Description

3-Amino-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile, also known as TTP488, is a small molecule drug that has been developed as a potential treatment for Alzheimer's disease. The drug has been shown to have a positive effect on cognitive function in animal models, and it is currently being evaluated in clinical trials.

Mechanism of Action

3-Amino-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile is believed to work by blocking the activity of a protein called RAGE (receptor for advanced glycation end-products). RAGE is involved in the inflammatory response and has been implicated in the development of Alzheimer's disease. By blocking the activity of RAGE, 3-Amino-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile may help to reduce inflammation in the brain and improve cognitive function.
Biochemical and Physiological Effects:
Studies have shown that 3-Amino-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile can reduce the levels of inflammatory markers in the brain and improve cognitive function in animal models of Alzheimer's disease. The drug has also been shown to have a positive effect on synaptic function, which is important for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of 3-Amino-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile is that it has been shown to have a positive effect on cognitive function in animal models of Alzheimer's disease. This makes it a promising candidate for further study as a potential treatment for the disease. However, one limitation of 3-Amino-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile is that it is still in the early stages of clinical development, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 3-Amino-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile. One area of focus is the development of more potent and selective RAGE inhibitors. Another area of focus is the evaluation of 3-Amino-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile in clinical trials to determine its safety and efficacy in humans. Additionally, researchers are interested in exploring the potential of 3-Amino-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile for the treatment of other neurodegenerative diseases, such as Parkinson's disease and Huntington's disease.

Synthesis Methods

The synthesis of 3-Amino-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile involves several steps, including the reaction of 2-chloro-3-nitropyridine with thiophene-2-carbaldehyde to form 2-(thiophen-2-yl)pyridine-3-nitroaldehyde. This intermediate is then reduced to the corresponding amine using sodium borohydride. The resulting amine is then reacted with 2,4,5-trifluorobenzonitrile to form 3-Amino-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile.

Scientific Research Applications

3-Amino-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile has been the subject of extensive scientific research, with many studies focusing on its potential as a treatment for Alzheimer's disease. The drug has been shown to have a positive effect on cognitive function in animal models, and it is currently being evaluated in clinical trials.